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Compound of Interest

Compound Name: QC6352

Cat. No.: B15602626

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, logistical information, and

disposal plans for the proper handling of QC6352. Adherence to these procedural steps is

critical for ensuring laboratory safety and maintaining experimental integrity.

Summary of Key Safety and Handling Data
For quick reference, the following table summarizes essential quantitative data for QC6352.
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Parameter Value Source

Storage Temperature

Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.

Protect from light.

[1]

Purity ≥98% N/A

Solubility
DMSO: 25 mg/mL (64.52 mM)

with sonication recommended.
N/A

IC50 Values

KDM4A: 104 nM, KDM4B: 56

nM, KDM4C: 35 nM, KDM4D:

104 nM, KDM5B: 750 nM.[1]

[1]

Personal Protective Equipment (PPE)
When handling QC6352, the use of appropriate personal protective equipment is mandatory to

prevent exposure.[2]

Eye Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Chemical-resistant, impervious gloves (e.g., Nitrile rubber, 0.11 mm

thickness with a breakthrough time of >480 minutes) are required.[2]

Body Protection: An impervious lab coat or protective clothing is necessary to prevent skin

contact.[2]

Respiratory Protection: If working with the solid form where dust may be generated, or if

aerosols may be produced, a suitable respirator must be used.[2] Work should be conducted

in a well-ventilated area, preferably within a chemical fume hood.[2]

Experimental Protocol: Safe Handling and Disposal
Workflow
The following protocol outlines the step-by-step procedure for the safe handling of QC6352
from receipt to disposal.
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Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (1851373-36-8) on the label match the order.

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area,

away from direct sunlight and sources of ignition.[2]

For long-term storage of the solid powder, maintain a temperature of -20°C. For solutions in

solvent, store at -80°C and protect from light.[1]

Preparation of Solutions
All handling of the solid compound and preparation of solutions should be performed in a

certified chemical fume hood to avoid inhalation of dust or vapors.

Use appropriate lab equipment and techniques to minimize the generation of dust and

aerosols.[2]

When dissolving, be aware of the compound's solubility characteristics. For example,

solubility in DMSO is 25 mg/mL, and sonication may be required.

In-Experiment Handling
Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

When conducting experiments, ensure that an eyewash station and safety shower are

readily accessible.[2]

Avoid contact with skin and eyes. In case of accidental contact, immediately flush the

affected area with copious amounts of water and seek medical attention.[2]

Spill Management
In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so.[2]
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For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

sealed container for disposal.[2]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place

it in a sealed container for disposal.

Decontaminate the spill area and any affected equipment.

Disposal Plan
As QC6352 is an antineoplastic agent, all waste generated must be treated as hazardous

chemotherapeutic waste and disposed of according to institutional and local regulations.[3][4]

Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials

should be collected in a designated, clearly labeled hazardous waste container.[3] This

container should be puncture-resistant and have a secure lid.

Liquid Waste: Unused or waste solutions of QC6352 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not dispose of liquid waste down

the drain.[3]

Sharps: Any sharps, such as needles or blades, contaminated with QC6352 must be

disposed of in a designated chemotherapy sharps container.[5]

Final Disposal: All QC6352 waste must be disposed of through a licensed hazardous waste

disposal service, typically via incineration.[4][5]

Safe Handling and Disposal Workflow Diagram
The following diagram illustrates the key stages of the safe handling and disposal process for

QC6352.
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Caption: Logical workflow for the safe handling and disposal of QC6352.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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